Cas no 2171934-62-4 (9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane)
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane
- 2171934-62-4
- 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane
- EN300-1279616
-
- Inchi: 1S/C16H29NO/c1-15(2,3)14-6-8-16(9-7-14)17-10-13(11-18-16)12-4-5-12/h12-14,17H,4-11H2,1-3H3
- InChI Key: FGLBOGMDCHLKPH-UHFFFAOYSA-N
- SMILES: O1CC(CNC21CCC(C(C)(C)C)CC2)C1CC1
Computed Properties
- Exact Mass: 251.224914549g/mol
- Monoisotopic Mass: 251.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279616-1.0g |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279616-50mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-100mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-250mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-500mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-1000mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-2500mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-5000mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1279616-10000mg |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane |
2171934-62-4 | 10000mg |
$3622.0 | 2023-10-01 |
9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane
Recent Advances in the Study of 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2171934-62-4)
The compound 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2171934-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic challenges and innovative approaches to constructing the spirocyclic framework of 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. This advancement is critical for the scalable production of this compound, which is essential for further pharmacological evaluation.
In terms of biological activity, preliminary in vitro studies have shown that 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane exhibits promising inhibitory effects on specific protein-protein interactions involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound selectively targets the NF-κB signaling pathway, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.
Additionally, computational modeling and molecular docking studies have provided insights into the binding interactions of 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane with its biological targets. These studies, combined with structure-activity relationship (SAR) analyses, are guiding the design of derivatives with improved pharmacokinetic properties. Recent patent filings indicate growing commercial interest in this compound, particularly for applications in autoimmune diseases and oncology.
Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane-based therapeutics.
In conclusion, 9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2171934-62-4) represents a promising scaffold for drug discovery, with recent advances in synthesis and biological evaluation paving the way for further exploration. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.
2171934-62-4 (9-tert-butyl-3-cyclopropyl-1-oxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)